Cas no 900027-18-1 (3-Ethyl-4-fluorophenylpropanoic acid)
900027-18-1 structure
Product Name:3-Ethyl-4-fluorophenylpropanoic acid
CAS No:900027-18-1
MF:C11H13FO2
MW:196.218127012253
CID:4938290
Update Time:2023-08-22
3-Ethyl-4-fluorophenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-4-fluorophenylpropanoic acid
-
- Inchi: 1S/C11H13FO2/c1-3-8-6-9(4-5-10(8)12)7(2)11(13)14/h4-7H,3H2,1-2H3,(H,13,14)
- InChI Key: GIYMIFIRRMXVKO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1CC)C(C(=O)O)C
Computed Properties
- Exact Mass: 196.08995782 g/mol
- Monoisotopic Mass: 196.08995782 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 196.22
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3
3-Ethyl-4-fluorophenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015031390-250mg |
3-Ethyl-4-fluorophenylpropanoic acid |
900027-18-1 | 97% | 250mg |
$484.80 | 2023-08-31 | |
| Alichem | A015031390-500mg |
3-Ethyl-4-fluorophenylpropanoic acid |
900027-18-1 | 97% | 500mg |
$855.75 | 2023-08-31 | |
| Alichem | A015031390-1g |
3-Ethyl-4-fluorophenylpropanoic acid |
900027-18-1 | 97% | 1g |
$1445.30 | 2023-08-31 |
3-Ethyl-4-fluorophenylpropanoic acid Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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